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Introduction

Shisonin, a prominent anthocyanin found in the leaves of Perilla frutescens, is a natural
pigment responsible for the plant's characteristic reddish-purple coloration. As a member of the
flavonoid family, Shisonin is gaining increasing attention within the scientific community for its
potential therapeutic properties, including its antioxidant and pro-apoptotic activities. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, biosynthesis, and known biological activities of Shisonin, with a focus on data
relevant to researchers and professionals in drug development.

Chemical Structure and Physicochemical Properties

Shisonin is chemically identified as Cyanidin 3-O-(6-O-p-coumaroyl)-p-D-glucoside-5-O-3-D-
glucoside. Its structure consists of a cyanidin aglycone backbone glycosidically linked to two
glucose moieties, with one of them being acylated with a p-coumaroyl group. This acylation
significantly influences its stability and solubility.

Caption: Chemical structure and basic properties of Shisonin.

Physicochemical Data Summary

Quantitative data on the physicochemical properties of Shisonin are summarized below. It is
important to note that specific experimental values for pure Shisonin are not extensively
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reported in the literature. Therefore, some data are based on closely related acylated
anthocyanins or general properties of anthocyanins from Perilla frutescens.

Property Value /| Description
Molecular Formula C36H37018+
Molecular Weight 757.7 g/mol [1]

While a specific value for Shisonin is not readily

available, the molar absorptivity of a related
Molar Absorptivity (€) anthocyanin, cyanidin-3-O-glucoside, is

approximately 26,900 L-mol~t.cm~1[2]. The

acylation in Shisonin may alter this value.

Generally soluble in polar solvents like water,
ethanol, and methanol. Acylation with the p-
Solubility coumaroyl group increases its lipophilicity,
thereby enhancing its solubility in less polar
organic solvents compared to non-acylated

anthocyanins[3][4].

Anthocyanins from Perilla frutescens are
Stability (pH) reported to be stable in the pH range of 3.0 to
abili
P 6.0. Extracts containing Shisonin have shown

maximal stability at approximately pH 3.7.

Stable at temperatures between 40-70°C.
Stability (T ture) Thermal degradation typically follows first-order
abili emperature
Y P kinetics, with the rate increasing at higher

temperatures[5][6][71[8][9][10][11][12].

Biosynthesis of Shisonin

Shisonin is synthesized in Perilla frutescens via the flavonoid branch of the phenylpropanoid
pathway. This intricate pathway involves a series of enzymatic reactions that start from the
amino acid phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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